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Compound of Interest

2,2-Difluoropropylamine
Compound Name:
hydrochloride

Cat. No.: B1349931

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 2,2-
Difluoropropylamine hydrochloride (CAS No. 868241-48-9), a compound of interest in
organic and pharmaceutical synthesis.[1] This guide details hazard classifications, handling
procedures, and the experimental basis for these recommendations, designed to ensure its
safe use in a laboratory setting.

Chemical Identification and Physical Properties

2,2-Difluoropropylamine hydrochloride is a solid, white to off-white crystalline powder.[2] It is
a hydrochloride salt of 2,2-difluoropropylamine, which enhances its stability and solubility.[3]
The presence of the difluoropropylamine functional group gives it unique chemical reactivity,
making it a valuable intermediate in the synthesis of pharmaceuticals and other specialty
chemicals.[1]
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Property Value Source

CAS Number 868241-48-9 [21[31[4115]116117118]
Molecular Formula C3H8CIF2N [31151[6][7]
Molecular Weight 131.55 g/mol [211315]610]

Physical Form

Crystalline powder

[2](3]

Color

White to off-white

[2](3]

Melting Point

235-239 °C

[2]

Storage Temperature

Under inert gas (nitrogen or

Argon) at 2-8°C

[2]

Hazard Identification and Classification

2,2-Difluoropropylamine hydrochloride is classified as hazardous under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to acute toxicity, skin and eye irritation, and respiratory irritation.

Hazard Class GHS Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[9]
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[9]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A o
Irritation irritation.[9]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation.[9]
GHS Pictograms:
walt text
Signal Word: Warning[2][9]
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Toxicological Data

While specific quantitative toxicological data such as LD50 (median lethal dose) for 2,2-
Difluoropropylamine hydrochloride is not readily available in the public domain, the GHS
classification provides an estimated range for its acute oral toxicity.

Endpoint Route Species Value Classification
Category 4:
300 - 2000 9 y
LD50 Oral Rat (assumed) Harmful if
mg/kg
swallowed

This estimation is based on the criteria for GHS Acute Toxicity Category 4.

Experimental Protocols for Safety Assessment

The safety data for chemical substances are determined through standardized experimental
protocols, such as those published by the Organisation for Economic Co-operation and
Development (OECD). The following are detailed methodologies for the key toxicological
endpoints relevant to 2,2-Difluoropropylamine hydrochloride.

Acute Oral Toxicity (OECD Guideline 423: Acute Toxic
Class Method)

This method is used to estimate the acute oral toxicity of a substance. It is a stepwise
procedure using a limited number of animals.

¢ Principle: The test substance is administered orally to a group of animals at one of the
defined dose levels. The outcome (mortality or evident toxicity) determines the next step:
dosing at a higher or lower level, or cessation of testing.

o Test Animals: Typically, rats of a single sex (usually females as they are often slightly more
sensitive) are used.[10] Animals are young, healthy adults.

e Procedure:

o Animals are fasted prior to dosing.
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o The substance is administered in a single dose by gavage. An aqueous solution is
preferred, but other vehicles can be used if necessary.

o A starting dose is selected based on available information.
o Initially, three animals are dosed.
o The animals are observed for mortality and clinical signs of toxicity for at least 14 days.

e Interpretation of Results: The classification is based on the number of animals that die at
specific dose levels. For example, if two or three animals die at 300 mg/kg, the substance is
classified as Category 4.

( OECD 423: Acute Oral Toxicity Protocol N

- Dose at next level (higher or lower)
Dose 3 animals | More data neede
Observe for 14 days >
Assess mortality

Click to download full resolution via product page
Caption: Workflow for OECD 423 Acute Oral Toxicity Test.

Skin Irritation (OECD Guideline 439: In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)

This in vitro method assesses the potential of a substance to cause skin irritation.

e Principle: The test substance is applied topically to a reconstructed human epidermis (RhE)
model, which mimics the upper layers of human skin.[11] Skin irritation is determined by the

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b1349931?utm_src=pdf-body-img
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

extent of cell viability reduction.

o Test System: A commercially available RhE model.

e Procedure:

o

The test substance is applied to the surface of the RhE tissue.

[¢]

After a specific exposure time (e.g., 60 minutes), the substance is washed off.

[¢]

The tissue is incubated for a post-exposure period (e.g., 42 hours).

[e]

Cell viability is measured using a colorimetric assay (e.g., MTT assay).

« Interpretation of Results: If the mean tissue viability is reduced to < 50% of the negative
control, the substance is classified as a skin irritant (Category 2).[12]

.

OECD 439: In Vitro Skin Irritation Protocol

Click to download full resolution via product page
Caption: Workflow for OECD 439 In Vitro Skin Irritation Test.
Eye Irritation (OECD Guideline 405: Acute Eye

Irritation/Corrosion)

This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion.

e Principle: The test substance is applied in a single dose to one eye of an experimental
animal, with the other eye serving as a control.[4] The degree of irritation is scored at specific
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intervals.

o Test Animals: Albino rabbits are the preferred species.[13]

e Procedure:

o

A single animal is tested initially.

[¢]

The substance is instilled into the conjunctival sac of one eye.

[¢]

The eye is examined for signs of irritation (redness, swelling, opacity) at 1, 24, 48, and 72
hours after application.

o

If severe irritation or corrosion is observed, no further testing is performed. Otherwise, up
to two additional animals may be used to confirm the results.

« Interpretation of Results: The severity and reversibility of the observed ocular lesions
determine the classification.

OECD 405: Acute Eye Irritation Protocol

Click to download full resolution via product page
Caption: Workflow for OECD 405 Acute Eye Irritation Test.

Safe Handling and Storage

Adherence to strict safety protocols is necessary when handling 2,2-Difluoropropylamine
hydrochloride.[1]
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» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.
o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side shields or chemical goggles.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.

o Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator.

» Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke
in the laboratory. Wash hands thoroughly after handling.

» Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away
from incompatible materials.[2]

First-Aid Measures

Exposure Route First-Aid Procedure

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact ] ] o
clothing and shoes. Get medical attention if

irritation develops.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids. Get medical attention

immediately.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.
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Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

o Specific Hazards: Not combustible. However, it may emit corrosive fumes under fire

conditions.
¢ Protective Equipment: Wear self-contained breathing apparatus and full protective gear.

Accidental Release Measures

» Personal Precautions: Wear appropriate personal protective equipment. Avoid breathing
dust. Evacuate personnel to a safe area.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

o Methods for Cleaning Up:
o Sweep up the spilled solid material, avoiding dust generation.
o Place in a suitable, closed container for disposal.

o Clean the spill area with soap and water.
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/Accidental Release Workflow (Solid)\

[ Assess Situation j
(Size, Hazards)
;
( Don Appropriate PPE )
( Sweep up solid material )
;
( Place in labeled waste container)

( Decontaminate area )

Click to download full resolution via product page

Caption: General workflow for a solid chemical spill.
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Stability and Reactivity

¢ Reactivity: No specific reactivity hazards are known.

o Chemical Stability: Stable under recommended storage conditions.
» Conditions to Avoid: No specific information available.

e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,
nitrogen oxides, hydrogen chloride gas, and hydrogen fluoride.

Ecological Information

Specific ecotoxicological data for 2,2-Difluoropropylamine hydrochloride is not readily
available. However, as with any chemical, release into the environment should be avoided.

This technical guide is intended to provide a summary of the available safety information for
2,2-Difluoropropylamine hydrochloride. It is essential to consult the full Safety Data Sheet
(SDS) from the supplier before use and to conduct a thorough risk assessment for any specific
laboratory procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 11/12 Tech Support


https://www.thepsci.eu/our-work/acute-aquatic-toxicity/
https://pubmed.ncbi.nlm.nih.gov/36563784/
https://pubmed.ncbi.nlm.nih.gov/36563784/
https://pubmed.ncbi.nlm.nih.gov/36563784/
https://btcpharm.com/en/shop/product/868241-48-9
https://btcpharm.com/en/shop/product/868241-48-9
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Difluoropropylamine-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2_2-Difluoropropylamine-hydrochloride
https://www.scribd.com/document/408903618/OECD-Acute-Oral-Toxicity-fixed-Dose-Procedure-420
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg439-2013-508.pdf
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://www.benchchem.com/product/b1349931#2-2-difluoropropylamine-hydrochloride-safety-data-sheet-sds
https://www.benchchem.com/product/b1349931#2-2-difluoropropylamine-hydrochloride-safety-data-sheet-sds
https://www.benchchem.com/product/b1349931#2-2-difluoropropylamine-hydrochloride-safety-data-sheet-sds
https://www.benchchem.com/product/b1349931#2-2-difluoropropylamine-hydrochloride-safety-data-sheet-sds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1349931?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1349931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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